Cas no 1543455-71-5 (methyl 1-cyclopentylpiperidine-2-carboxylate)

• Product Name: methyl 1-cyclopentylpiperidine-2-carboxylate
• CAS No: 1543455-71-5
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 4605014
• PubChem ID: 86767751
• Update Time: 2025-10-28

methyl 1-cyclopentylpiperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-cyclopentylpiperidine-2-carboxylate
• 2-Piperidinecarboxylic acid, 1-cyclopentyl-, methyl ester

• Inchi： 1S/C12H21NO2/c1-15-12(14)11-8-4-5-9-13(11)10-6-2-3-7-10/h10-11H,2-9H2,1H3
• InChI Key： BOPFMTGEJBATKF-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)CCCCC1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 1-cyclopentylpiperidine-2-carboxylate

Professional Introduction of Methyl 1-Cyclopentylpiperidine-2-Carboxylate (CAS No. 1543455-71-5)

Methyl 1-cyclopentylpiperidine-2-carboxylate (CAS No. 1543455-71-5) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopentyl group attached to a piperidine ring, further substituted with a carboxylate moiety methylated at the 2-position. The combination of these structural elements contributes to its diverse chemical and biological properties.

Recent studies have highlighted the potential of methyl 1-cyclopentylpiperidine-2-carboxylate in drug discovery and development. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly in the context of G-protein coupled receptor (GPCR) modulation. The cyclopentyl group is known to enhance lipophilicity, which is crucial for drug absorption and bioavailability. Meanwhile, the piperidine ring provides structural rigidity and hydrogen bonding capabilities, making it an attractive scaffold for medicinal chemists.

The synthesis of methyl 1-cyclopentylpiperidine-2-carboxylate involves multi-step organic reactions, often utilizing catalytic methods to achieve high yields and selectivity. For instance, recent advancements in asymmetric catalysis have enabled the enantioselective synthesis of this compound, which is essential for studying its stereochemical effects on biological systems. The use of microwave-assisted synthesis has also been reported, offering a greener and more efficient approach compared to traditional methods.

In terms of applications, methyl 1-cyclopentylpiperidine-2-carboxylate has shown promise in the development of analgesics and anti-inflammatory agents. Preclinical studies have demonstrated its ability to modulate pain pathways by interacting with specific ion channels and receptors. Furthermore, its anti-inflammatory properties have been attributed to its ability to inhibit pro-inflammatory cytokines, making it a potential candidate for treating conditions such as arthritis and neuropathic pain.

The pharmacokinetic profile of methyl 1-cyclopentylpiperidine-2-carboxylate has also been extensively studied. Research indicates that it exhibits moderate oral bioavailability and favorable distribution characteristics, which are critical for its therapeutic efficacy. Additionally, its metabolic stability has been optimized through structural modifications, reducing the risk of rapid clearance from the body.

From an environmental perspective, methyl 1-cyclopentylpiperidine-2-carboxylate has been evaluated for its biodegradability and eco-toxicity. Studies suggest that it undergoes efficient microbial degradation under aerobic conditions, minimizing its environmental footprint. This aligns with current trends toward sustainable chemistry practices in the pharmaceutical industry.

In conclusion, methyl 1-cyclopentylpiperidine-2-carboxylate (CAS No. 1543455-71-5) is a versatile compound with significant potential in drug development and chemical synthesis. Its unique structure, combined with recent advancements in synthetic methods and pharmacological research, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound is expected to contribute even more significantly to the advancement of medicinal chemistry.